N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: N-(4-methylphenyl)-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C21H16N2OS/c1-14-8-10-15(11-9-14)22-21(24)17-13-19(20-7-4-12-25-20)23-18-6-3-2-5-16(17)18/h2-13H,1H3,(H,22,24)
• InChI Key: KVQDXCHDMWTHJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide is a chemical compound that belongs to the quinoline family. It is a yellow crystalline powder with a molecular weight of 329.4 g/mol and a melting point of 206-208°C. This compound has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide is not fully understood. However, it has been suggested that it exerts its pharmacological effects through the inhibition of various enzymes and receptors in the body. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, it has been found to decrease the production of pro-inflammatory cytokines, which are involved in the development of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide in lab experiments is its high potency and specificity. It has been found to have a high affinity for its target enzymes and receptors, which makes it a useful tool for studying their biological functions. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide. One direction is the development of more efficient synthesis methods that can yield higher yields of the compound. Another direction is the investigation of its potential applications in other fields, such as agriculture and environmental science. Furthermore, the elucidation of its mechanism of action and the identification of its target enzymes and receptors can provide valuable insights into its pharmacological effects and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide can be achieved through several methods. One of the most common methods is the reaction of 2-acetylthiophene with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2-aminoquinoline to yield the final product.

Scientific Research Applications

N-(4-methylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. In addition, it has been found to possess antimicrobial and antifungal properties.